Cas no 750608-09-4 (N-(3-Chloro-1-adamantyl)carbonylglycine)

• Product Name: N-(3-Chloro-1-adamantyl)carbonylglycine
• CAS No: 750608-09-4
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 3107099
• PubChem ID: 2771139
• Update Time: 2025-06-14

N-(3-Chloro-1-adamantyl)carbonylglycine Chemical and Physical Properties

Names and Identifiers

• N-[(3-Chloro-1-adamantyl)carbonyl]glycine
• {[(3-chloro-1-adamantyl)carbonyl]amino}acetic acid
• MLS001002402
• CHEMBL1722180
• 2-[(3-chloroadamantane-1-carbonyl)amino]acetic Acid
• SR-01000053047-1
• F1928-0020
• SR-01000053047
• AFB60809
• HMS2669D18
• 2-[(3-chloroadamantan-1-yl)formamido]acetic acid
• SMR000368995
• EN300-09743
• Z56985801
• 2-[(3-chloroadamantan-1-yl)formamido]aceticacid
• G49714
• 750608-09-4
• AKOS001061342
• N-(3-Chloro-1-adamantyl)carbonylglycine

• MDL： MFCD04971965
• Inchi： 1S/C13H18ClNO3/c14-13-4-8-1-9(5-13)3-12(2-8,7-13)11(18)15-6-10(16)17/h8-9H,1-7H2,(H,15,18)(H,16,17)
• InChI Key： HTXLSHZGKANVPG-UHFFFAOYSA-N
• SMILES： ClC12CC3CC(C1)CC(C(NCC(=O)O)=O)(C3)C2

Computed Properties

• Exact Mass: 271.0975211Da
• Monoisotopic Mass: 271.0975211Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-Chloro-1-adamantyl)carbonylglycine

Comprehensive Overview of N-(3-Chloro-1-adamantyl)carbonylglycine (CAS No. 750608-09-4): Properties, Applications, and Research Insights

N-(3-Chloro-1-adamantyl)carbonylglycine (CAS No. 750608-09-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound combines the rigid adamantane backbone with a chloro substitution and a glycine derivative, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₃H₁₈ClNO₃, reflects a balanced hydrophobicity and reactivity, which is critical for designing targeted bioactive molecules.

In recent years, the demand for adamantane-based compounds like N-(3-Chloro-1-adamantyl)carbonylglycine has surged, driven by their potential in addressing neurodegenerative diseases and antiviral therapies. Researchers are particularly interested in its role as a precursor for synthesizing peptide mimetics and enzyme inhibitors. The chloro-adamantyl moiety enhances metabolic stability, a property highly sought after in drug development to improve pharmacokinetics.

From a synthetic chemistry perspective, CAS No. 750608-09-4 is often utilized in click chemistry and bioconjugation reactions. Its carbonylglycine group allows for efficient coupling with amines or thiols, enabling the creation of hybrid molecules with tailored functionalities. This adaptability aligns with the growing trend of precision medicine, where customized molecular architectures are essential for targeting specific pathways.

Environmental and green chemistry considerations also play a role in the compound's applications. Unlike traditional reagents, N-(3-Chloro-1-adamantyl)carbonylglycine exhibits minimal toxicity under standard handling conditions, making it a safer alternative for large-scale synthesis. Its stability under ambient conditions further reduces waste generation, addressing the pharmaceutical industry's push toward sustainable practices.

Analytical characterization of 750608-09-4 typically involves HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These techniques are crucial for meeting regulatory standards in GMP-compliant production. Additionally, computational studies, such as molecular docking, have been employed to predict its interactions with biological targets, accelerating hit-to-lead optimization in drug discovery pipelines.

The compound's relevance extends to material science, where its rigid adamantane core contributes to the development of high-performance polymers and nanostructured materials. Its ability to form stable crystalline structures has implications for crystal engineering and supramolecular chemistry, areas gaining traction in energy storage and catalysis research.

In summary, N-(3-Chloro-1-adamantyl)carbonylglycine (CAS No. 750608-09-4) represents a multifaceted tool for modern scientific exploration. Its applications span pharmaceuticals, biomaterials, and sustainable chemistry, reflecting the interdisciplinary nature of contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing therapeutic innovations and material technologies.